Cas no 887882-90-8 (8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887882-90-8
• MF: C₂₁H₁₆ClN₅O₃
• MW: 421.836442947388
• CID: 5362895
• Update Time: 2025-07-08

8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-methoxy-phenyl)-7-methyl-2-phenyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H16ClN5O3/c1-25-18-17(19(28)24-21(25)29)26-11-15(12-6-4-3-5-7-12)27(20(26)23-18)13-8-9-16(30-2)14(22)10-13/h3-11H,1-2H3,(H,24,28,29)
• InChI Key： GNQUXSFUSLDZER-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=C(OC)C(Cl)=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887882-90-8)

The compound 8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887882-90-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique imidazo[1,2-g]purine core, combined with substituted phenyl rings, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to purine-based inhibitors.

In recent years, the demand for novel small-molecule compounds with targeted biological effects has surged, driven by advancements in precision medicine and drug discovery. This compound’s chloro-methoxyphenyl and phenyl substituents contribute to its lipophilicity and binding affinity, which are critical for drug-likeness and bioavailability. These properties align with current trends in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles for next-generation therapeutics.

One of the most searched questions in the field is: "What are the applications of imidazo[1,2-g]purine derivatives in drug development?" Studies suggest that such derivatives exhibit kinase inhibitory activity, making them valuable in oncology and inflammatory diseases. The presence of the 1-methyl-7-phenyl moiety in this compound further enhances its potential as a scaffold for designing selective enzyme inhibitors. Computational modeling and high-throughput screening have identified similar structures as leads for cancer therapeutics.

Another hot topic is the role of heterocyclic compounds in neurodegenerative disease research. While direct studies on this specific compound are limited, its structural analogs have shown promise in modulating adenosine receptors, which are implicated in conditions like Parkinson’s and Alzheimer’s. This connection has spurred interest in exploring its neuroprotective potential, a frequently searched term in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the compound’s imidazo[1,2-g]purine-2,4-dione core presents intriguing challenges and opportunities. Researchers are investigating scalable green chemistry approaches to synthesize such frameworks efficiently, addressing the growing demand for sustainable pharmaceutical production. Questions like "How to optimize the yield of imidazo[1,2-g]purine derivatives?" are common in forums and publications, reflecting the compound’s relevance in modern process chemistry.

In summary, 8-(3-chloro-4-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887882-90-8) represents a versatile and underexplored chemical entity with broad implications in medicinal chemistry and drug design. Its structural features align with contemporary research priorities, including targeted therapy, heterocyclic diversity, and sustainable synthesis, making it a compound of enduring scientific interest.